![molecular formula C20H17N5OS B2864642 benzo[c][1,2,5]thiadiazol-5-yl(4-(1-methyl-1H-pyrazol-4-yl)-3,4-dihydroisoquinolin-2(1H)-yl)methanone CAS No. 2327590-85-0](/img/structure/B2864642.png)
benzo[c][1,2,5]thiadiazol-5-yl(4-(1-methyl-1H-pyrazol-4-yl)-3,4-dihydroisoquinolin-2(1H)-yl)methanone
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Description
Benzo[c][1,2,5]thiadiazol-5-yl(4-(1-methyl-1H-pyrazol-4-yl)-3,4-dihydroisoquinolin-2(1H)-yl)methanone is a useful research compound. Its molecular formula is C20H17N5OS and its molecular weight is 375.45. The purity is usually 95%.
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Scientific Research Applications
Molecular Aggregation and Solvent Effects
Studies on compounds with thiadiazole units have explored molecular aggregation in various solvents. Research on 4-(5-methyl-1,3,4-thiadiazol-2-yl)benzene-1,3-diol showed that solvent type significantly affects molecular aggregation, as evidenced by changes in fluorescence emission spectra and circular dichroism (CD) spectra. These findings highlight the importance of solvent interactions in determining the physical properties of thiadiazole-containing compounds, which could be relevant for designing materials with specific optical or electronic properties (Matwijczuk et al., 2016).
Photochemical Transformations
The photochemical behavior of compounds related to the query structure, particularly those containing pyrazole and isoquinoline units, has been investigated. For example, photorearrangement studies of pyrazolyl-cis-1,2-dibenzoylalkenes revealed complex photochemical reactions leading to various products, including butenoic acid and tetrahydroisoquinoline derivatives. These studies demonstrate the potential of such compounds to undergo light-induced transformations, which could be useful in developing photoresponsive materials or in photochemical synthesis (Lohray et al., 1984).
Synthesis and Structural Analysis
Research on the synthesis and structural analysis of related compounds, such as those containing benzimidazole and isoquinoline units, provides a foundation for understanding the chemical behavior and potential applications of complex heterocyclic compounds. For example, the synthesis and crystal structure analysis of compounds with dihydroisoquinoline and benzimidazole fragments offer insights into their molecular geometry, bond lengths, and potential reactivity (Sokol et al., 2011).
Properties
IUPAC Name |
2,1,3-benzothiadiazol-5-yl-[4-(1-methylpyrazol-4-yl)-3,4-dihydro-1H-isoquinolin-2-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17N5OS/c1-24-10-15(9-21-24)17-12-25(11-14-4-2-3-5-16(14)17)20(26)13-6-7-18-19(8-13)23-27-22-18/h2-10,17H,11-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HQAHLPYPCFBSMN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C=N1)C2CN(CC3=CC=CC=C23)C(=O)C4=CC5=NSN=C5C=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17N5OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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